Cas no 2090355-97-6 (Ethyl5-Bromo-7-fluoroindole-3-carboxylate)

• Product Name: Ethyl5-Bromo-7-fluoroindole-3-carboxylate
• CAS No: 2090355-97-6
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 4636246
• PubChem ID: 131617233
• Update Time: 2025-06-08

Ethyl5-Bromo-7-fluoroindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Bromo-7-fluoroindole-3-carboxylate
• Ethyl5-Bromo-7-fluoroindole-3-carboxylate

• MDL： MFCD31536658
• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)8-5-14-10-7(8)3-6(12)4-9(10)13/h3-5,14H,2H2,1H3
• InChI Key： PNWVWGISYHTMON-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2F)C(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 284.98007g/mol
• Monoisotopic Mass: 284.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų

Additional information on Ethyl5-Bromo-7-fluoroindole-3-carboxylate

Ethyl5-Bromo-7-fluoroindole-3-carboxylate (CAS No. 2090355-97-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl5-Bromo-7-fluoroindole-3-carboxylate (CAS No. 2090355-97-6) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its bromo and fluoro substituents on an indole core, offers a unique structural framework that is highly conducive to further chemical modifications. The presence of these functional groups makes it an invaluable building block for medicinal chemists seeking to design molecules with enhanced biological activity and improved pharmacokinetic properties.

The indole scaffold is a privileged structure in drug discovery, renowned for its prevalence in bioactive natural products and synthetic molecules. Its aromatic system, coupled with the ability to engage in hydrogen bonding and π-stacking interactions, contributes to the high affinity of indole derivatives for biological targets. In particular, Ethyl5-Bromo-7-fluoroindole-3-carboxylate has garnered attention due to its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated indoles in the development of antiviral, anticancer, and anti-inflammatory agents. The bromo and fluoro substituents on the indole ring not only enhance the metabolic stability of the compounds but also modulate their binding affinity to biological targets. For instance, studies have demonstrated that fluorinated indoles exhibit superior oral bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts.

The carboxylate ester group in Ethyl5-Bromo-7-fluoroindole-3-carboxylate provides an additional handle for further functionalization, enabling the synthesis of a diverse array of derivatives through techniques such as transesterification, amidation, and coupling reactions. This versatility makes it an attractive starting point for exploring new chemical space and identifying lead compounds with therapeutic potential.

In the context of drug discovery, the incorporation of fluorine atoms into pharmaceutical molecules has been well-documented for its ability to improve pharmacokinetic profiles. Fluorine substitution can enhance lipophilicity, metabolic stability, and binding affinity, thereby increasing the overall efficacy of drug candidates. The presence of a fluoro group in Ethyl5-Bromo-7-fluoroindole-3-carboxylate aligns with this trend, making it a promising candidate for further development.

Moreover, the bromo substituent on the indole ring can serve as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in pharmaceutical synthesis to construct complex molecular architectures with high precision. The ability to introduce diverse aryl or heteroaryl groups at specific positions on the indole core through these transformations opens up numerous possibilities for generating novel bioactive molecules.

Research has also shown that halogenated indoles can exhibit unique spectroscopic properties, making them useful in diagnostic imaging applications. The electronic environment around bromo and fluoro substituents can be exploited to develop probes for positron emission tomography (PET) and magnetic resonance imaging (MRI), providing non-invasive tools for disease detection and monitoring.

The synthesis of Ethyl5-Bromo-7-fluoroindole-3-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine at the 5-position and fluorination at the 7-position of the indole ring. Subsequent esterification of the carboxylic acid group yields the final product. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality material for their studies.

The growing interest in halogenated indoles has spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Catalytic approaches, such as transition-metal-catalyzed cross-coupling reactions under mild conditions, have been particularly effective in constructing complex indole derivatives with minimal waste generation. Such green chemistry principles are increasingly important in modern pharmaceutical research as they align with global efforts to reduce environmental impact.

In conclusion, Ethyl5-Bromo-7-fluoroindole-3-carboxylate (CAS No. 2090355-97-6) represents a valuable intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing research into halogenated indoles continues to uncover new opportunities for medicinal chemists to design molecules with improved efficacy and safety profiles.